7-(2,6-dichlorobenzyl)-8-(ethylthio)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(2,6-dichlorophenyl)methyl]-8-ethylsulfanyl-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C16H16Cl2N4O2S/c1-4-25-15-19-13-12(14(23)21(3)16(24)20(13)2)22(15)8-9-10(17)6-5-7-11(9)18/h5-7H,4,8H2,1-3H3
• InChI Key: XBRZHVCHMWZBGR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(N1CC3=C(C=CC=C3Cl)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C16H16Cl2N4O2S
• Molecular Weight: 399.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the purine ring system, followed by the introduction of the various substituents. The 2,6-dichlorobenzyl and ethylthio groups would likely be introduced in separate steps, using appropriate reagents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the purine ring system, which is a fused ring structure containing four nitrogen atoms. The 2,6-dichlorobenzyl group would be attached to one of the carbon atoms in the purine ring, while the ethylthio group would be attached to another carbon atom.

Chemical Reactions Analysis

As a purine derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the dichlorobenzyl and ethylthio groups could also influence the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the dichlorobenzyl and ethylthio groups could affect properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. As a purine derivative, it could potentially interact with various enzymes and receptors in the body that recognize purines.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful compounds.